Cas no 63487-28-5 (PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL-)

• Product Name: PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL-
• CAS No: 63487-28-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD00102576
• CID: 3478336
• PubChem ID: 542020
• Update Time: 2025-05-26

PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL-
• SCHEMBL9598631
• HMS1522A11
• 2-[(Dimethylamino)methyl]-3,5-dimethylphenol #
• MFCD00102576
• Maybridge4_000363
• BRD-K78476915-001-01-6
• 63487-28-5
• IDI1_030945
• Phenol, 2-[(N,N-dimethylamino)methyl]-3,5-dimethyl-
• 2-[(Dimethylamino)methyl]-3,5-dimethylphenol
• NCGC00177660-01
• MCISBWLLFRYDHR-UHFFFAOYSA-N

• MDL： MFCD00102576
• Inchi： 1S/C11H17NO/c1-8-5-9(2)10(7-12(3)4)11(13)6-8/h5-6,13H,7H2,1-4H3
• InChI Key： MCISBWLLFRYDHR-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=CC(C)=C1CN(C)C

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Additional information on PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL-

PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL- (CAS No: 63487-28-5)

PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL-, also known by its CAS number 63487-28-5, is a versatile organic compound with significant applications in various fields. This compound belongs to the phenol family and features a unique structure that combines a phenolic group with a dimethylamino methyl substituent and two methyl groups at the 3 and 5 positions. Its molecular formula is C11H17NO, and it has a molecular weight of 179.26 g/mol. The compound is typically a white to off-white crystalline solid with a melting point of approximately 100°C and a boiling point of around 190°C under standard conditions.

The synthesis of PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL- involves several methods, including nucleophilic aromatic substitution and condensation reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and minimize by-products.

One of the most notable applications of this compound is in the field of pharmaceuticals. Its structure makes it an excellent candidate for drug design due to its ability to interact with various biological targets. Recent studies have highlighted its potential as an anti-inflammatory agent, where it has shown promising results in reducing inflammation in preclinical models. Additionally, its dimethylamino group contributes to its ability to act as a weak base, making it suitable for applications in buffering systems and as a component in certain pharmaceutical formulations.

In the realm of materials science, PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL- has found utility as a precursor for advanced materials such as polymers and composites. Its ability to undergo polymerization under specific conditions has led to the development of high-performance materials with applications in aerospace and electronics. Recent research has focused on enhancing the mechanical properties of these materials by incorporating this compound into nanocomposite structures.

Another significant area of application is in agrochemicals. The compound has demonstrated potential as a plant growth regulator, where it can influence the development of crops under stress conditions. Field trials have shown that it can improve crop yield under drought conditions by modulating stress-responsive genes in plants.

From an environmental perspective, PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL- has been studied for its biodegradability and toxicity profiles. Recent eco-toxicological studies indicate that it is moderately biodegradable under aerobic conditions and exhibits low acute toxicity to aquatic organisms when properly managed. These findings are crucial for ensuring its safe use in industrial and agricultural settings.

In terms of recent research trends, there has been growing interest in exploring the electrochemical properties of this compound. Studies have shown that it can serve as an effective redox mediator in fuel cells and batteries due to its ability to facilitate electron transfer processes. This opens up new possibilities for its use in energy storage technologies.

Furthermore, the compound's role in catalysis has been a topic of recent investigation. Researchers have discovered that it can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency of certain organic transformations. This discovery has implications for both academic research and industrial-scale chemical production.

In conclusion, PHENOL, 2-[(DIMETHYLAMINO)METHYL]-3,5-DIMETHYL- (CAS No: 63487-28-5) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure lends itself well to innovations in pharmaceuticals, materials science, agrochemicals, and energy technologies. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.